Cas no 1236262-50-2 (2-Amino-N-benzyl-3-methylbutanamide hydrochloride)

• Product Name: 2-Amino-N-benzyl-3-methylbutanamide hydrochloride
• CAS No: 1236262-50-2
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 1077850
• PubChem ID: 53409082
• Update Time: 2025-11-02

2-Amino-N-benzyl-3-methylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-benzyl-3-methylbutanamide hydrochloride
• AKOS015847529
• 1236262-50-2
• 2-amino-N-benzyl-3-methylbutanamide;hydrochloride
• 2-AMINO-N-BENZYL-3-METHYLBUTANAMIDEHYDROCHLORIDE

• MDL： MFCD13562757
• Inchi： 1S/C12H18N2O.ClH/c1-9(2)11(13)12(15)14-8-10-6-4-3-5-7-10;/h3-7,9,11H,8,13H2,1-2H3,(H,14,15);1H
• InChI Key： BIOKZEZGHHOPMR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.1185909g/mol
• Monoisotopic Mass: 242.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Amino-N-benzyl-3-methylbutanamide hydrochloride

Comprehensive Overview of 2-Amino-N-benzyl-3-methylbutanamide hydrochloride (CAS No. 1236262-50-2)

2-Amino-N-benzyl-3-methylbutanamide hydrochloride (CAS No. 1236262-50-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This hydrochloride salt derivative is characterized by its unique molecular structure, combining an amino group with a benzyl substituent, making it a versatile intermediate in organic synthesis. Researchers and industry professionals often search for its synthetic applications, solubility properties, and biological activity, reflecting its growing relevance in drug discovery and development.

The compound's CAS number 1236262-50-2 serves as a critical identifier in chemical databases, ensuring accurate referencing across scientific literature. Its molecular formula and structural features have been extensively studied to optimize its use in peptide synthesis and medicinal chemistry. Recent trends highlight its potential in addressing neurodegenerative disorders and metabolic diseases, aligning with global health priorities. Users frequently inquire about its stability under various conditions and compatibility with other reagents, underscoring its practical utility in laboratories.

From a technical perspective, 2-Amino-N-benzyl-3-methylbutanamide hydrochloride exhibits notable water solubility, a property that enhances its applicability in aqueous reaction systems. This characteristic is particularly valuable for researchers exploring green chemistry alternatives, a topic gaining traction due to environmental concerns. The compound’s crystallization behavior and purification methods are also frequently discussed, as they impact yield and purity in industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to validate its quality, addressing the demand for reliable quality control protocols.

In the context of drug formulation, this compound’s pharmacokinetic profile is a subject of ongoing investigation. Its potential to modulate enzyme activity or serve as a building block for bioactive molecules has spurred interest in academia and the pharmaceutical industry. Searches related to its toxicity data and safety handling guidelines reflect the community’s emphasis on responsible research practices. Furthermore, its role in combinatorial chemistry libraries underscores its contribution to high-throughput screening methodologies.

The synthesis of 2-Amino-N-benzyl-3-methylbutanamide hydrochloride typically involves amide coupling reactions followed by salt formation, a process detailed in numerous patents and journals. Optimizing reaction yields and minimizing byproduct formation remain key challenges, driving innovations in catalytic systems and solvent selection. Discussions around its cost-effective production and scalability are prevalent, especially among manufacturers aiming to meet the demands of clinical trials and commercial applications.

Emerging applications of this compound include its use in proteomics research and bioconjugation strategies, where its reactive functional groups enable precise modifications. The rise of personalized medicine and targeted therapies has further amplified its significance, as it may serve as a precursor for tailored therapeutics. Queries about its storage conditions and shelf life are common, highlighting the need for standardized handling protocols to maintain its efficacy.

In summary, 2-Amino-N-benzyl-3-methylbutanamide hydrochloride (CAS No. 1236262-50-2) represents a multifaceted tool in modern chemistry and life sciences. Its integration into cutting-edge research and alignment with sustainability goals position it as a compound of enduring value. By addressing frequently asked questions and leveraging SEO-optimized terminology, this overview aims to bridge the gap between scientific inquiry and accessible knowledge dissemination.